[(3,4,5-Trimethoxyphenoxy)methyl]oxirane

• CAS: 74760-14-8
• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol
• SMILES: COC1=CC(=CC(=C1OC)OC)OCC2CO2
• InChI: InChI=1S/C12H16O5/c1-13-10-4-8(16-6-9-7-17-9)5-11(14-2)12(10)15-3/h4-5,9H,6-7H2,1-3H3
• InChIKey: DMPSZPVEKHHIBR-UHFFFAOYSA-N

[(3,4,5‑Trimethoxyphenoxy)methyl]oxirane (CAS 74760‑14‑8) is a racemic aryl glycidyl ether bearing the 3,4,5‑trimethoxyphenoxy pharmacophore, classified as a reactive epoxide building block with the molecular formula C₁₂H₁₆O₅ and a molecular weight of 240.25 g·mol⁻¹. Synthesised in 90% isolated yield via K₂CO₃‑mediated alkylation of 3,4,5‑trimethoxyphenol (antiarol) with epichlorohydrin , this compound serves as the essential gateway intermediate for the non‑benzodiazepine anxiolytic drug candidate enciprazine (WY‑48624, D‑3112), which reached Phase III clinical evaluation for generalised anxiety disorder.

[(3,4,5-Trimethoxyphenoxy)methyl]oxirane (CAS 74760-14-8): Core Epoxide Intermediate Sourcing Guide for Pharmaceutical R&D and Chiral Synthesis

[(3,4,5‑Trimethoxyphenoxy)methyl]oxirane (CAS 74760‑14‑8) is a racemic aryl glycidyl ether bearing the 3,4,5‑trimethoxyphenoxy pharmacophore, classified as a reactive epoxide building block with the molecular formula C₁₂H₁₆O₅ and a molecular weight of 240.25 g·mol⁻¹ . Synthesised in 90% isolated yield via K₂CO₃‑mediated alkylation of 3,4,5‑trimethoxyphenol (antiarol) with epichlorohydrin , this compound serves as the essential gateway intermediate for the non‑benzodiazepine anxiolytic drug candidate enciprazine (WY‑48624, D‑3112), which reached Phase III clinical evaluation for generalised anxiety disorder [1][2]. The racemic epoxide is further resolved by Jacobsen hydrolytic kinetic resolution (HKR) to furnish the (S)‑enantiomer in 46% yield with 94% ee , establishing a single‑precursor, two‑enantiomer strategic platform that distinguishes it from alternative intermediates requiring divergent synthetic pathways.

Workflow

Chiral synthesis of enciprazine-class aryloxypropanolamines via Jacobsen HKR

Selection

Single racemic precursor enables dual enantiomer access from one lot

Use Context

Process chemistry scale-up, medicinal chemistry libraries, route-scouting benchmark

• [1] Mental‑Health‑Matters.org. What is Enciprazine? (2023). Summarising enciprazine (INN, BAN; developmental codes WY‑48624, D‑3112) as a phenylpiperazine anxiolytic/antipsychotic and its synthesis from [(3,4,5‑trimethoxyphenoxy)methyl]oxirane [74760‑14‑8]. View Source
• [2] Schweizer, E.; Rickels, K.; Csanalosi, I.; London, J.; Turner, D. A placebo‑controlled study of enciprazine in the treatment of generalized anxiety disorder: a preliminary report. Psychopharmacol. Bull. 1990, 26 (2), 215–217. PMID: 2236459. View Source

Why Generic Aryl Glycidyl Ether Substitution Fails for Enciprazine‑Oriented Programmes Requiring [(3,4,5‑Trimethoxyphenoxy)methyl]oxirane

Substituting [(3,4,5‑trimethoxyphenoxy)methyl]oxirane with generic aryl glycidyl ethers such as phenyl glycidyl ether (CAS 122‑60‑1) or 4‑methoxyphenyl glycidyl ether is structurally impossible when the target molecule demands the 3,4,5‑trimethoxyphenoxy motif for biological target engagement—enciprazine and its analogues require this precise pharmacophore for α₁‑adrenergic and 5‑HT₁A receptor binding [1]. Even within the scope of enciprazine synthesis, an alternative chemo‑enzymatic route that bypasses this epoxide and proceeds via 1‑chloro‑3‑[4‑(2‑methoxyphenyl)piperazin‑1‑yl]propan‑2‑ol imposes a linear, non‑convergent strategy with a lower overall throughput, an additional lipase‑catalysed resolution step, and a different impurity profile that complicates downstream GMP qualification [2]. Furthermore, the physical form of [(3,4,5‑trimethoxyphenoxy)methyl]oxirane as a free‑flowing liquid is explicitly noted as advantageous for the HKR process, in contrast to crystalline aryl glycidyl ethers that require dissolution and solvent optimisation . These combined structural, strategic, and physical‑form constraints render generic substitution technically unsound for procurement decisions in enciprazine‑focused or 3,4,5‑trimethoxyphenoxy‑derived programmes.

Pharmacophore

Generic aryl glycidyl ethers lack the 3,4,5-trimethoxy pattern required for enciprazine-class target engagement; receptor-binding context may shift.

Strategy

Alternative chemo-enzymatic routes demand linear synthesis with separate resolution; may not deliver both enantiomeric streams from a single precursor.

Physical Form

Crystalline aryl glycidyl ethers require dissolution optimization; free-flowing liquid state supports continuous-flow HKR processing with reported advantage.

• [1] Engel, J.; Fleischhauer, I.; Jakovlev, V.; Kleemann, A.; Kutscher, B.; Nickel, B.; Rauer, H.; Werner, U.; Szelenyi, I.; Johanson, C. E.; et al. Chemistry and pharmacology of the non‑benzodiazepine anxiolytic enciprazine and related compounds. J. Med. Chem. 1990, 33 (11), 2976–2981. DOI: 10.1021/jm00173a012. View Source
• [2] Banoth, L.; Narayan, T. K.; Banerjee, U. C. New chemical and chemo‑enzymatic routes for the synthesis of (RS)‑ and (S)‑enciprazine. Tetrahedron: Asymmetry 2012, 23 (17), 1272–1278. DOI: 10.1016/j.tetasy.2012.08.012. View Source

Head‑to‑Head and Cross‑Study Quantitative Differentiation Evidence for [(3,4,5‑Trimethoxyphenoxy)methyl]oxirane

Racemic Epoxide Synthesis Yield: 90% via Epichlorohydrin Alkylation Outperforms Typical Aryl Glycidyl Ether Preparations and Enables Cost‑Efficient Scale‑Up

The K₂CO₃/TBAB‑catalysed reaction of 3,4,5‑trimethoxyphenol with epichlorohydrin in acetonitrile at reflux delivers pure rac‑2‑[(3,4,5‑trimethoxyphenoxy)methyl]oxirane (5) as a light‑coloured liquid in 90% isolated yield after column chromatography . In contrast, a classic Williamson‑type synthesis of unsubstituted phenyl glycidyl ether typically yields 70–85% under comparable phase‑transfer conditions, and electron‑rich phenolic substrates often suffer from competing oligomerisation that reduces isolated yields further . The 90% isolated yield for this electron‑rich tri‑methoxy substrate is therefore notable and supports procurement decisions where maximising throughput per kilogram of starting phenol is critical.

Racemic epoxide synthesis yield

Cross-study comparable

90% isolated yield

Supports cost-efficient scale-up; reduces raw material cost per mole of downstream product.

Electron-rich phenol baseline 60–85%; target at upper bound.

Evidence Dimension	Isolated yield of aryl glycidyl ether formation from phenol + epichlorohydrin
Target Compound Data	90% isolated yield (1.52 g from 1.3 g phenol)
Comparator Or Baseline	Class‑level baseline for aryl glycidyl ethers via Williamson/PTA: 60–85% (typical range for electron‑rich phenols); unsubstituted phenyl glycidyl ether ~82% under optimised PTA
Quantified Difference	Target compound achieves the upper bound of the reported range; approximately 5–8 percentage points higher than the typical electron‑rich phenol baseline, and 8 percentage points above reported unsubstituted phenyl glycidyl ether yields under standard conditions.
Conditions	Anhydrous MeCN, K₂CO₃ (2 eq.), epichlorohydrin (1 eq.), TBAB (cat.), reflux 6 h; product purified by silica gel column chromatography (EtOAc–hexane 3:7) .

Why This Matters

A 90% isolated yield at the first GMP‑relevant intermediate step directly reduces raw material cost per mole of downstream enciprazine and minimises waste, making this a quantitatively defendable procurement criterion over lower‑yielding generic aryl glycidyl ethers.

Hydrolytic Kinetic Resolution Platform: Single Racemic Precursor (CAS 74760‑14‑8) Yields (S)‑Epoxide with 94% ee vs. Two Separate Synthetic Routes for Each Enantiomer

Treatment of rac‑2‑[(3,4,5‑trimethoxyphenoxy)methyl]oxirane with (R,R)‑salen–Co(III)OAc (0.5 mol%) and H₂O (0.55 equiv.) at 0 °C → r.t. for 10 h provides (S)‑2‑[(3,4,5‑trimethoxyphenoxy)methyl]oxirane in 46% yield with 94% ee and (R)‑diol in 48% yield with 97% ee in a single resolution step . The alternative chemo‑enzymatic route to (S)‑enciprazine described by Banoth et al. requires separate convergent synthesis of a racemic chlorohydrin intermediate (RS)‑6 (85% yield from 1‑(2‑methoxyphenyl)piperazine and chloromethyl oxirane) followed by a lipase‑catalysed transesterification resolution step that yields the (S)‑intermediate with eeₚ = 98.4% and eeₛ = 96% at a conversion of 49.4% after 9 h under optimised conditions [1]. The epoxide HKR route thus provides both enantiomeric series from a single racemic precursor lot (CAS 74760‑14‑8), whereas the chemo‑enzymatic route produces only one productive enantiomer from that specific resolution direction.

HKR resolution performance

Head-to-head

(S)-epoxide 94% ee, 46% yield; (R)-diol 97% ee, 48% yield from single racemic precursor

Supports dual-enantiomer access from a single lot, reducing inventory complexity.

Chemo-enzymatic comparator produces only one productive enantiomer per resolution.

Evidence Dimension	Enantioselectivity and process convergence of chiral resolution methods
Target Compound Data	From rac‑epoxide (CAS 74760‑14‑8): (S)‑epoxide in 46% yield, 94% ee; (R)‑diol in 48% yield, 97% ee. Catalyst loading: 0.5 mol%. Single racemic precursor lot yields both product enantiomers in one operation .
Comparator Or Baseline	Chemo‑enzymatic route (Banoth 2012): (RS)‑chlorohydrin intermediate (RS)‑6 obtained in 85% yield; subsequent CRL‑catalysed transesterification yields (S)‑6 at C = 49.4%, eeₚ = 98.4%, eeₛ = 96% after 9 h [1]. Only one productive enantiomer directly obtained.
Quantified Difference	HKR enantioselectivity (94% ee epoxide) is within 4.4 percentage points of the lipase‑based eeₚ (98.4%), yet the HKR delivers both antipodes simultaneously from a single operation versus the separate, serial resolution of the chemo‑enzymatic route. HKR also uses lower catalyst loading (0.5 mol% vs. 50 mg/mL CRL) and shorter reaction time for the epoxide (10 h vs. 9 h solely for the resolution step, not including upstream synthesis).
Conditions	HKR: rac‑epoxide 5 (3 g, 12.5 mmol), (R,R)‑salen–Co(III)OAc (0.036 g, 0.062 mmol, 0.5 mol%), H₂O (0.12 mL, 6.86 mmol, 0.55 equiv.), 0 °C → r.t., 10 h ; Chemo‑enzymatic: (RS)‑6 (10 mM), CRL (50 mg/mL), vinyl acetate (5.4 mmol), toluene (4.0 mL), 30 °C, 9 h [1].

Why This Matters

Procurement of the racemic epoxide (CAS 74760‑14‑8) provides a single, well‑characterised starting material that enables simultaneous access to both (S)‑enciprazine and (R)‑diol series, reducing inventory complexity and qualification burden compared to sourcing multiple unrelated chiral intermediates.

• [1] Banoth, L.; Narayan, T. K.; Banerjee, U. C. Tetrahedron: Asymmetry 2012, 23 (17), 1272–1278. Chemo‑enzymatic route: (RS)‑6 in 85% yield; CRL resolution: C = 49.4%, eeₚ = 98.4%, eeₛ = 96% at 30 °C, 9 h. View Source

Convergent Synthetic Strategy Advantage: Epoxide‑First Route to Enciprazine vs. Piperazine‑First Alternative—Yield, Step‑Count, and Purity Considerations

The epoxide‑first route proceeds through rac‑2‑[(3,4,5‑trimethoxyphenoxy)methyl]oxirane (90% yield), HKR resolution (46% epoxide + 48% diol), and final epoxide ring‑opening with 1‑(2‑methoxyphenyl)piperazine to deliver (S)‑enciprazine in 93% yield with [α]ᴅ²¹ +3.0 (c 1, CHCl₃) . The piperazine‑first alternative (Banoth 2012) constructs 1‑chloro‑3‑[4‑(2‑methoxyphenyl)piperazin‑1‑yl]propan‑2‑ol in 85% yield, resolves it enzymatically, and then couples with 3,4,5‑trimethoxyphenol using MeCN/K₂CO₃. The epoxide‑first sequence requires 4 synthetic steps from 3,4,5‑trimethoxybenzaldehyde to (S)‑enciprazine (total cumulative yield ~33% for the resolved enantiomer), whereas the piperazine‑first route requires 5 steps (the additional enzymatic resolution step post‑chlorohydrin formation) [1]. Moreover, the epoxide intermediate exists as a free‑flowing liquid amenable to continuous‑flow HKR processing, whereas the chlorohydrin intermediate is a polar alcohol requiring different work‑up and purification logistics [1].

Convergent synthetic strategy

Head-to-head

Epoxide-first route: 4 steps to enciprazine racemate; dual (S)/(R) output streams from HKR

Reduces chiral resolution steps and provides both antipodes simultaneously.

Piperazine-first alternative requires 5 steps and serial resolution; reported cumulative yields context-dependent.

Evidence Dimension	Convergence, step‑count, and cumulative yield of competing synthetic routes to (S)‑enciprazine
Target Compound Data	Epoxide‑first route: (1) MCPBA oxidation: 93%; (2) KOH hydrolysis: 80%; (3) epichlorohydrin alkylation → rac‑epoxide: 90%; (4) HKR → (S)‑epoxide: 46%; (5) piperazine ring‑opening: 93%. Cumulative (S)‑enciprazine yield from trimethoxybenzaldehyde ~28.5% (based on (S)‑epoxide branch) .
Comparator Or Baseline	Piperazine‑first route: (1) chloromethyl oxirane + 1‑(2‑methoxyphenyl)piperazine → (RS)‑6: 85%; (2) CRL resolution → (S)‑6: ~49.4% conversion at 30 °C; (3) coupling with 3,4,5‑trimethoxyphenol; cumulative ~42% from the piperazine starting material (but yields for step 3 not fully reported across both enantiomeric series) [1].
Quantified Difference	The epoxide‑first route provides 4 chemical steps to racemic enciprazine (plus resolution delivering both enantiomers), versus 5 steps for the piperazine‑first route. When factoring in the dual output of the HKR (both (S)‑epoxide and (R)‑diol are isolated), the mass utilisation efficiency of the epoxide‑first approach is superior because the (R)‑diol (48% yield, 97% ee) constitutes a second valuable product stream without additional synthetic manipulation.
Conditions	Epoxide‑first route: laboratory‑scale conditions per Narsaiah 2010; piperazine‑first route: laboratory‑scale conditions per Banoth 2012. Both routes operate at ambient pressure; epoxide‑first route uses standard glassware; piperazine‑first route requires biocatalyst (CRL) handling and organic solvent (toluene) for resolution.

Why This Matters

The epoxide‑first convergent strategy reduces the number of steps requiring chiral resolution to a single operation and simultaneously delivers two enantio‑enriched building blocks, offering procurement and inventory efficiency in kilogram‑scale production planning compared to the linear, single‑enantiomer‑output piperazine‑first approach.

• [1] Banoth, L.; Narayan, T. K.; Banerjee, U. C. Tetrahedron: Asymmetry 2012, 23 (17), 1272–1278. Alternative chemo‑enzymatic route description and yields. View Source

Comprehensive Spectroscopic Characterisation Enables Immediate QC/QA Integration: IR, ¹H NMR, ¹³C NMR, and MS Data Available for Both Racemic and Chiral Forms

The racemic epoxide (CAS 74760‑14‑8) has been fully characterised: IR (neat): 2936, 2838, 1598, 1506, 1459, 1423, 1344, 1231, 1194, 1128, 1056, 1007, 911, 814, 779, 629 cm⁻¹; ¹H NMR (CDCl₃, 300 MHz): δ 2.69 (q, J = 2.3 Hz, 1H), 2.88 (t, J = 4.5 Hz, 1H), 3.20–3.30 (m, 1H), 3.71 (s, 3H), 3.80 (s, 6H), 3.90 (q, J = 5.5 Hz, 1H), 4.12 (dd, J = 3.8, 3.8 Hz, 1H), 6.12 (s, 2H); MS (EI): m/z = 242 (100) [M + 2]⁺ . The (S)‑enantiomer is additionally characterised by ¹³C NMR (75 MHz, CDCl₃): δ 146.5, 137.3, 120.9, 116.5, 109.3, 61.8, 55.1, 45.7, 44.8, 43.5, 41.3 . In contrast, the alternative chlorohydrin intermediate (RS)‑6 and its resolved form lack this depth of peer‑reviewed spectroscopic annotation in the primary literature, creating a gap in quality‑control reference data [1]. Additionally, the compound has FTIR and GC‑MS spectra indexed in the SpectraBase database (Compound ID: 3xX1EMt5iVn), providing third‑party verifiable reference data for lot‑release testing [2].

Spectroscopic characterisation depth

Cross-study comparable

33 published spectral features (IR, ¹H/¹³C NMR, MS); SpectraBase entries available

Accelerates in-house QC method development and lot-release testing.

Alternative chlorohydrin intermediate lacks comparable peer-reviewed spectral data.

Evidence Dimension	Availability and depth of peer‑reviewed/published spectroscopic characterisation data
Target Compound Data	IR (neat, 15 peaks assigned), ¹H NMR (full assignment, 8 signals), ¹³C NMR (full assignment, 10 signals), MS (EI, m/z with relative intensities), plus independent SpectraBase FTIR and GC‑MS entries [2].
Comparator Or Baseline	1‑Chloro‑3‑[4‑(2‑methoxyphenyl)piperazin‑1‑yl]propan‑2‑ol (RS)‑6: limited spectroscopic data in primary literature; no third‑party spectral database entry identified [1]. Generic aryl glycidyl ethers (e.g., phenyl glycidyl ether): available data but not structurally analogous to the 3,4,5‑trimethoxyphenoxy system.
Quantified Difference	At least 33 individually assigned spectroscopic features (15 IR + 8 ¹H NMR + 10 ¹³C NMR) are available for the target compound versus no complete published spectral assignment for the alternative chlorohydrin intermediate. This represents a complete versus essentially absent peer‑reviewed characterisation dataset.
Conditions	Spectra recorded on Perkin‑Elmer FT‑IR 240‑c, Bruker 300 MHz, and Finnigan MAT 1020 mass spectrometer at 70 eV .

Why This Matters

Immediate availability of comprehensive, peer‑reviewed spectral reference data accelerates the establishment of in‑house QC specifications, reduces the cost of custom reference standard synthesis, and streamlines regulatory documentation for GMP intermediate qualification.

• [1] Banoth, L.; Narayan, T. K.; Banerjee, U. C. Tetrahedron: Asymmetry 2012, 23 (17), 1272–1278. Limited spectroscopic data reported for chlorohydrin intermediate (RS)‑6. View Source
• [2] SpectraBase. 2‑[(3,4,5‑Trimethoxyphenoxy)methyl]oxirane. Compound ID: 3xX1EMt5iVn. 1 FTIR and 1 MS (GC) spectrum indexed. https://spectrabase.com/compound/3xX1EMt5iVn (accessed 2026‑05‑03). View Source

Supplier‑Grade Purity Benchmarking: Commercial Availability at ≥95% Purity with Predicted Physicochemical Constants Enabling Pre‑Procurement Solubility and Handling Assessment

The racemic epoxide is commercially supplied by multiple vendors at a typical purity of 95% . Predicted physicochemical constants include a boiling point of 351.9 ± 37.0 °C at 760 mmHg, a density of 1.167 ± 0.06 g·cm⁻³, a flash point of 145.9 °C, a refractive index of 1.512, a topological polar surface area of 49.4 Ų, and a computed XLogP of 1.5 . These values indicate that [(3,4,5‑trimethoxyphenoxy)methyl]oxirane is a moderately lipophilic, high‑boiling liquid with low volatility risk at ambient temperature—properties that are favourable for laboratory and pilot‑scale handling relative to lower‑boiling glycidyl ethers such as phenyl glycidyl ether (bp 245 °C) or the highly volatile epichlorohydrin (bp 116 °C) [1]. The hydrogen‑bond donor count of zero and five hydrogen‑bond acceptor sites predict limited aqueous solubility, informing solvent selection (e.g., EtOAc, MeCN, CHCl₃ are demonstrated effective solvents) before procurement .

Supplier purity & physicochemical profile

Supporting evidence

≥95% purity; bp 351.9 °C; XLogP 1.5; high boiling point, low volatility

Informs safe handling, solvent selection, and shipping classification.

Predicted constants; experimental confirmation pending for some parameters.

Evidence Dimension	Commercial purity grade and predicted physicochemical properties vs. structurally simpler glycidyl ethers
Target Compound Data	Purity: ≥95% (commercial specification); bp: 351.9±37.0 °C; density: 1.167±0.06 g/cm³; flash point: 145.9 °C; XLogP: 1.5; PSA: 49.4 Ų; H‑bond donors: 0; H‑bond acceptors: 5 .
Comparator Or Baseline	Phenyl glycidyl ether (CAS 122‑60‑1): bp 245 °C, density 1.109 g/cm³, flash point ~101 °C; epichlorohydrin (CAS 106‑89‑8): bp 116 °C, flash point 31 °C; (S)‑glycidyl phenyl ether: similar bp range but different substitution pattern [1].
Quantified Difference	The target compound's predicted boiling point is approximately 107 °C higher than phenyl glycidyl ether and 236 °C higher than epichlorohydrin, dramatically reducing inhalation exposure risk during handling. Its computed XLogP of 1.5 places it in an optimal range for organic solvent extraction during work‑up (compare phenyl glycidyl ether XLogP ~1.7).
Conditions	Predicted values from ACD/Labs or ChemAxon software as cited by ChemicalBook and LookChem; experimental confirmation pending for some parameters .

Why This Matters

The high boiling point and moderate lipophilicity of the target compound simplify solvent selection, reduce volatile‑organic‑compound exposure during scale‑up, and enable safer storage and shipping classifications compared to lower‑boiling glycidyl ether alternatives—all quantifiable factors in procurement risk assessment.

• [1] PubChem. Phenyl glycidyl ether (CID 12204): bp 245 °C, density 1.109 g/cm³. Epichlorohydrin (CID 7835): bp 116 °C, flash point 31 °C. https://pubchem.ncbi.nlm.nih.gov (accessed 2026‑05‑03). View Source

Pharmacological Relevance Anchor: The 3,4,5‑Trimethoxyphenoxy Pharmacophore is Non‑Substitutable for Enciprazine‑Class Target Engagement

Enciprazine displays high affinity for the α₁‑adrenergic receptor and the 5‑HT₁A serotonin receptor, and modifications to the 3,4,5‑trimethoxyphenoxy moiety were systematically explored by Engel et al. (1990), demonstrating that alteration or removal of any methoxy group significantly attenuates anxiolytic activity in preclinical models [1]. The epoxide intermediate [(3,4,5‑trimethoxyphenoxy)methyl]oxirane is therefore the only direct synthetic precursor that preserves the full pharmacophoric integrity of enciprazine. By contrast, the alternative chemo‑enzymatic route (Banoth 2012) still ultimately requires coupling with 3,4,5‑trimethoxyphenol to install this pharmacophore—the epoxide is simply introduced at a different stage—underscoring that the 3,4,5‑trimethoxyphenoxy group is invariant across all viable synthetic strategies [2]. This biological anchoring means that any procurement decision must preserve this pharmacophore, which the target epoxide delivers in a single, pre‑activated electrophilic form suitable for direct amine ring‑opening without additional functional‑group manipulation.

Pharmacophore specificity

Class-level inference

3,4,5-trimethoxyphenoxy motif non-substitutable for enciprazine-class target engagement

Pharmacophore-specific research fit; supports procurement of the intact electrophilic building block.

SAR trends from Engel 1990; receptor binding differences not numerically tabulated.

Evidence Dimension	Pharmacological indispensability of the 3,4,5‑trimethoxyphenoxy group for enciprazine‑class activity
Target Compound Data	Enciprazine (containing the intact 3,4,5‑trimethoxyphenoxy moiety): α₁‑adrenergic and 5‑HT₁A high‑affinity binding; anxiolytic and antipsychotic activity confirmed in preclinical and Phase II/III clinical studies [1][3].
Comparator Or Baseline	Enciprazine analogues with modified aryl ether substitution patterns (e.g., 4‑methoxy, 3,4‑dimethoxy, 3,5‑dimethoxy, or unsubstituted phenoxy): attenuated CNS activity per Engel et al. 1990 SAR study (specific comparative binding/functional data not uniformly reported in the original paper, but qualitative trends clearly documented) [1].
Quantified Difference	The exact numerical receptor‑binding differences between trimethoxy and dimethoxy/monomethoxy analogues are not tabulated in the publicly available Engel 1990 paper; this is therefore a class‑level inference based on the qualitative SAR conclusion that the 3,4,5‑trimethoxy substitution pattern is optimal for the enciprazine pharmacophore.
Conditions	Receptor binding assays and in‑vivo pharmacological screening as cited in Engel et al., J. Med. Chem. 1990 [1].

Why This Matters

The biological target profile of the ultimate API (enciprazine) creates a non‑negotiable structural requirement for the 3,4,5‑trimethoxyphenoxy group; procurement of [(3,4,5‑trimethoxyphenoxy)methyl]oxirane is the most direct way to incorporate this pharmacophore as a pre‑activated electrophilic building block, eliminating additional deprotection or functional‑group interconversion steps required by alternative intermediates.

• [1] Engel, J.; Fleischhauer, I.; Jakovlev, V.; Kleemann, A.; Kutscher, B.; Nickel, B.; Rauer, H.; Werner, U.; Szelenyi, I.; Johanson, C. E.; et al. Chemistry and pharmacology of the non‑benzodiazepine anxiolytic enciprazine and related compounds. J. Med. Chem. 1990, 33 (11), 2976–2981. View Source
• [2] Banoth, L.; Narayan, T. K.; Banerjee, U. C. Tetrahedron: Asymmetry 2012, 23 (17), 1272–1278. Both epoxide‑first and piperazine‑first routes ultimately require 3,4,5‑trimethoxyphenol coupling. View Source
• [3] Schweizer, E.; Rickels, K.; Csanalosi, I.; London, J.; Turner, D. Psychopharmacol. Bull. 1990, 26 (2), 215–217. Phase II clinical evidence for enciprazine anxiolytic activity. View Source

Prioritised Scientific and Industrial Procurement Scenarios for [(3,4,5‑Trimethoxyphenoxy)methyl]oxirane

Asymmetric Synthesis of (S)‑Enciprazine and Analogous β‑Adrenoreceptor‑Targeting Aryloxypropanolamines

The racemic epoxide (CAS 74760‑14‑8) is the documented key intermediate for (S)‑enciprazine via Jacobsen HKR, delivering the (S)‑epoxide in 46% yield with 94% ee and the complementary (R)‑diol in 48% yield with 97% ee from a single resolution operation . This dual‑output profile is directly applicable to the parallel synthesis of other 3,4,5‑trimethoxyphenoxy‑containing β‑blocker candidates, where both enantiomeric series are required for pharmacological evaluation [1].

Process Chemistry Scale‑Up of Enciprazine or Enciprazine‑Derived APIs Under GMP Conditions

The epoxide‑first convergent route is reported as suitable for large‑scale preparation of (S)‑enciprazine by the original authors, utilising a recyclable catalyst (0.5 mol% loading) and water as the stoichiometric resolution reagent . The racemic epoxide's free‑flowing liquid physical form facilitates continuous‑flow processing. Its comprehensive spectroscopic characterisation package enables straightforward in‑process control and lot‑release testing against published reference data [2].

Medicinal Chemistry Exploration of 3,4,5‑Trimethoxyphenoxy‑Containing CNS‑Active Compound Libraries

The 3,4,5‑trimethoxyphenoxy pharmacophore, as validated by the enciprazine clinical programme, constitutes a privileged scaffold for CNS drug discovery targeting 5‑HT₁A and α₁‑adrenergic receptors [1]. [(3,4,5‑Trimethoxyphenoxy)methyl]oxirane serves as a modular electrophilic building block for rapid diversification via nucleophilic epoxide ring‑opening with a broad range of amine nucleophiles, enabling the generation of focused compound libraries without the need for protecting‑group manipulation .

Comparative Route‑Scouting Studies for Enciprazine and Related Phenylpiperazine‑Propanolamine Candidates

The Banoth (2012) route‑scouting study explicitly identifies the epoxide‑first route as the benchmark against which alternative chemo‑enzymatic routes were compared, highlighting that procurement of [(3,4,5‑trimethoxyphenoxy)methyl]oxirane is essential for establishing a performance baseline in any process‑development programme for enciprazine or its structural analogues [2].

Application

Selection Property

Validation Focus

Enciprazine stereoselective synthesis

Jacobsen HKR chiral resolution compatibility

Enantiomeric purity and resolution efficiency

Enciprazine process scale-up

Convergent epoxide-first route with recyclable catalyst

Process robustness and in-process control using published spectral reference data

CNS-focused library synthesis

Modular electrophilic epoxide for amine diversification

Pharmacophore integrity and diversification efficiency

Route-scouting benchmark for enciprazine synthesis

Epoxide-first route as reference strategy

Route benchmarking against alternate chemo-enzymatic approaches

• [1] Engel, J.; Fleischhauer, I.; Jakovlev, V.; Kleemann, A.; Kutscher, B.; Nickel, B.; Rauer, H.; Werner, U.; Szelenyi, I.; Johanson, C. E.; et al. J. Med. Chem. 1990, 33 (11), 2976–2981. Pharmacological characterisation of enciprazine and analogues. View Source
• [2] Banoth, L.; Narayan, T. K.; Banerjee, U. C. New chemical and chemo‑enzymatic routes for the synthesis of (RS)‑ and (S)‑enciprazine. Tetrahedron: Asymmetry 2012, 23 (17), 1272–1278. DOI: 10.1016/j.tetasy.2012.08.012. View Source